2-(2-Aminopropan-2-yl)aniline

Specification

• CAS No.: 229326-17-4
• Molecular Formula: C9H14N2
• Molecular Weight: 150.225
• IUPAC Name: 2-(2-aminopropan-2-yl)aniline
• Standard InChI: InChI=1S/C9H14N2/c1-9(2,11)7-5-3-4-6-8(7)10/h3-6H,10-11H2,1-2H3
• Standard InChI Key: MWUKUEYFFYQSQE-UHFFFAOYSA-N
• SMILES: CC(C)(C1=CC=CC=C1N)N

Introduction

Chemical Identity and Structural Features

Molecular Characteristics

2-(2-Aminopropan-2-yl)aniline (CAS No. 229326-17-4) is an aromatic amine with a molecular weight of 150.22 g/mol. Its IUPAC name, 2-(2-aminopropan-2-yl)aniline, reflects the presence of an amino group attached to a propane backbone, which is further bonded to an aniline ring. The compound’s structure enables both nucleophilic and electrophilic reactivity, making it valuable for diverse synthetic applications.

Table 1: Key Chemical Identifiers

Property	Value
Molecular Formula	$\text{C}_9\text{H}_{14}\text{N}_2$
Molecular Weight	150.22 g/mol
InChI Key	MWUKUEYFFYQSQE-UHFFFAOYSA-N
SMILES	CC(C)(C1=CC=CC=C1N)N
PubChem CID	21719463

The tertiary amine group introduces steric hindrance, which influences reaction kinetics and selectivity in substitution reactions. Crystallographic analyses of analogous compounds suggest that the amino and aniline groups participate in intramolecular hydrogen bonding, enhancing stability in solid-state configurations.

Synthetic Routes and Optimization

Conventional Synthesis Methods

The synthesis of 2-(2-Aminopropan-2-yl)aniline typically begins with commercially available aniline derivatives. One approach involves the alkylation of 2-nitroaniline with isopropyl bromide, followed by catalytic hydrogenation to reduce the nitro group to an amine. Alternative routes utilize Ullmann coupling or Buchwald-Hartwig amination to introduce the aminopropyl moiety.

Table 2: Representative Synthetic Pathway

Step	Reaction	Conditions	Yield (%)
1	Nitro group alkylation	K$_2$CO$_3$, DMF, 80°C	65–70
2	Catalytic hydrogenation	H$_2$/Pd-C, EtOH, 25°C	85–90

Yields depend critically on solvent choice and catalyst loading. For instance, polar aprotic solvents like dimethylformamide (DMF) improve alkylation efficiency, while palladium-on-carbon (Pd-C) enhances hydrogenation rates.

Purification and Characterization

Post-synthesis purification employs column chromatography using silica gel and ethyl acetate/hexane mixtures. Nuclear Magnetic Resonance (NMR) spectroscopy confirms structural integrity, with characteristic peaks at δ 6.8–7.2 ppm (aromatic protons) and δ 1.4–1.6 ppm (tertiary methyl groups). Mass spectrometry (MS) further validates the molecular ion peak at m/z 150.22.

Reactivity and Functionalization

Electrophilic Substitution

The aniline ring undergoes electrophilic substitution at the para position due to the electron-donating effects of the amino group. Nitration and sulfonation reactions produce derivatives with enhanced solubility or biological activity. For example, nitration at the para position yields 2-(2-Aminopropan-2-yl)-4-nitroaniline, a precursor for dye synthesis.

Nucleophilic Reactions

The tertiary amine participates in nucleophilic attacks, enabling the formation of Schiff bases when reacted with aldehydes. These intermediates are pivotal in synthesizing heterocyclic compounds, such as imidazoles and triazines, which exhibit antimicrobial properties.

Table 3: Common Derivatives and Applications

Derivative	Application	Biological Activity
Hydrochloride salt	Pharmaceutical intermediate	Antiviral (in vitro)
Dihydrochloride salt	Agrochemical synthesis	Herbicidal
Schiff base complexes	Catalysis	Ligand for metal complexes

Industrial and Research Applications

Pharmaceutical Intermediates

The compound serves as a building block for antiviral and antibiotic agents. For instance, its hydrochloride derivative (CAS 2172503-58-9) is utilized in synthesizing protease inhibitors targeting RNA viruses.

Materials Science

In polymer chemistry, 2-(2-Aminopropan-2-yl)aniline acts as a crosslinking agent for epoxy resins, enhancing thermal stability in composites. Its derivatives also function as corrosion inhibitors in metal coatings.